Cas no 1260744-00-0 (1-ethyl-6-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one)

• Product Name: 1-ethyl-6-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one
• CAS No: 1260744-00-0
• MF: C₂₁H₁₉N₃O₂
• MW: 345.394464731216
• CID: 5397528
• Update Time: 2025-08-03

1-ethyl-6-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-6-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-4(1H)-quinolinone
• 1-ethyl-6-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

• Inchi： 1S/C21H19N3O2/c1-4-24-12-17(19(25)16-11-14(3)7-10-18(16)24)21-22-20(23-26-21)15-8-5-13(2)6-9-15/h5-12H,4H2,1-3H3
• InChI Key： KBNPYONLASJEOE-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C(C)C=C2)C(=O)C(C2ON=C(C3=CC=C(C)C=C3)N=2)=C1

Computed Properties

• Exact Mass: 345.148
• Monoisotopic Mass: 345.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.2A^2

Experimental Properties

• Density: 1.216±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.4±60.0 °C(Predicted)
• pka: 1.50±0.70(Predicted)

Additional information on 1-ethyl-6-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

Chemical Compound CAS No. 1260744-00-0: 1-Ethyl-6-Methyl-3-[3-(4-Methylphenyl)-1,2,4-Oxadiazol-5-Yl]-1,4-Dihydroquinolin-4-One

The compound with CAS No. 1260744-00-0, named 1-Ethyl-6-Methyl-3-[3-(4-Methylphenyl)-1,2,4-Oxadiazol-5-Yl]-1,4-Dihydroquinolin-4-One, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and materials science.

Chemical Structure and Synthesis

The molecule features a complex architecture that combines a quinolinone core with an oxadiazole moiety. The quinolinone framework is a well-known structure in organic chemistry, often associated with biological activity due to its ability to interact with various protein targets. The oxadiazole ring system, on the other hand, is a five-membered heterocycle that can enhance the stability and reactivity of the compound. The presence of substituents such as the ethyl and methyl groups further modulates the physical and chemical properties of the molecule.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and cyclization. Recent advancements in synthetic methodology have enabled researchers to optimize the yield and purity of this compound, making it more accessible for further studies.

Biological Activity and Applications

Recent studies have highlighted the potential of CAS No. 1260744-00-0 as a lead compound in drug discovery. Its ability to inhibit specific enzymes and receptors has been explored in various biological assays. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent activity against certain kinases involved in cancer progression.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

Toxicological Profile

Understanding the toxicological profile of CAS No. 1260744-00-0 is crucial for its safe application in therapeutic contexts. Preliminary toxicity studies indicate that the compound demonstrates low acute toxicity in animal models. However, further long-term studies are required to assess its potential for chronic toxicity and genotoxicity.

Future Directions

The future of CAS No. 1260744-00-0 lies in its potential for further optimization and functionalization. Researchers are actively exploring ways to modify the substituents on the quinolinone and oxadiazole moieties to enhance its bioavailability and efficacy. Additionally, computational chemistry approaches are being employed to predict its binding affinities to various biological targets.